Cas no 250292-64-9 (Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-)

Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]- structure
250292-64-9 structure
Product Name:Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-
CAS No:250292-64-9
MF:C16H17NO4
MW:287.310484647751
CID:1423736
Update Time:2024-08-15

Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-
    • Inchi: 1S/C16H17NO4/c1-11-7-13(9-18)8-12(2)16(11)21-10-14-5-3-4-6-15(14)17(19)20/h3-8,18H,9-10H2,1-2H3
    • InChI Key: BBAZNEOFLCEOTJ-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC(C)=C(OCC2=CC=CC=C2[N+]([O-])=O)C(C)=C1

Computed Properties

  • Exact Mass: 287.11581

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Melting Point: 94-95 °C
  • Boiling Point: 449.6±40.0 °C(Predicted)
  • PSA: 72.6
  • pka: 14.40±0.10(Predicted)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd